Cas no 123409-01-8 (1,3-Napthelenetrisulfonic Acid Trisodium Salt Hydrate)

• Product Name: 1,3-Napthelenetrisulfonic Acid Trisodium Salt Hydrate
• CAS No: 123409-01-8
• MF: C₁₀H₇Na₃O₁₀S₃
• MW: 452.320892572403
• MDL: MFCD00149263
• CID: 91568
• PubChem ID: 24858813
• Update Time: 2025-11-02

1,3-Napthelenetrisulfonic Acid Trisodium Salt Hydrate Chemical and Physical Properties

Names and Identifiers

• Sodium naphthalene-1,3,6-trisulfonate hydrate
• 1,3,(6 or 7)-Naphthalenetrisulfonic acid trisodium salt hydrate
• Sodium 1,3,6-naphthalenetrisulfonate tribasic hydrate
• 1,3-Napthelenetrisulfonic Acid Trisodium Salt Hydrate
• NAPHTHALENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT HYDRATE
• trisodium,naphthalene-2,3,6-trisulfonate,hydrate
• 1,3,(6 or 7)-naphthalenetrisulfonic acid
• NAPHTHALENE-1,3,6-TRISULFONIC ACID, NA, HYDRATE
• TRISODIUM NAPHTHALENE-1,3,6-TRISULFONATE HYDRATE
• NAPHTHALENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
• 1,3,6-NAPHTHALENETRISULFONIC ACID SODIUM SALT HYDRATE
• 1,3,?-Naphthalenetrisulfonic acid, trisodium salt, hydrate
• 1,3,(6,7)-naphthalenetrisulfonic acid trisodium salt hydrate
• Sodium naphthalene-1,3,6-trisulfonate hydrate(3:1:x)
• C10H5O9S3.3Na.H2O
• 5795AF
• AK208570
• ST24031658
• 1,3,6-naphthalenetrisulfonic acid trisodium salt hydrate
• Naphthalene-1,3,6-trisulfonic acid tri-sodium salt hydr
• C10H7Na3O10S3
• 2410780-81-1
• trisodium hydrate naphthalene-1,3,6-trisulfonate
• J-004936
• MFCD00149263
• E79164
• 1,3,6-NAPHTHALENETRISULFONIC ACID, SODIUM SALT HYDRATE
• trisodium;naphthalene-1,3,6-trisulfonate;hydrate
• CS-0456789
• 123409-01-8
• AS-80065
• TRISODIUM NAPHTHALENE TRISULFONATE HYDRATE

• MDL： MFCD00149263
• Inchi： 1S/C10H8O9S3.3Na.H2O/c11-20(12,13)7-1-2-9-6(3-7)4-8(21(14,15)16)5-10(9)22(17,18)19;;;;/h1-5H,(H,11,12,13)(H,14,15,16)(H,17,18,19);;;;1H2/q;3*+1;/p-3
• InChI Key： XJQMXRPUYORHKQ-UHFFFAOYSA-K
• SMILES： S(C1C=C(C=C2C=C(C=CC2=1)S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].O

Computed Properties

• Exact Mass: 367.93300
• Monoisotopic Mass: 451.889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 680
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 198

Experimental Properties

• Color/Form: Red or yellowish crystalline powder
• Water Partition Coefficient: Soluble in water.
• PSA: 188.25000
• LogP: 3.82230
• Solubility: Insoluble in water

1,3-Napthelenetrisulfonic Acid Trisodium Salt Hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Risk Phrases：R38
• Safety Term：S22-S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on 1,3-Napthelenetrisulfonic Acid Trisodium Salt Hydrate

1,3-Naphthalenetrisulfonic Acid Trisodium Salt Hydrate: Properties, Applications, and Market Insights

1,3-Naphthalenetrisulfonic Acid Trisodium Salt Hydrate (CAS No. 123409-01-8) is a specialized organic compound widely used in various industrial and research applications. This compound, often referred to as 1,3-NTSA trisodium salt hydrate, is a derivative of naphthalene with three sulfonic acid groups, making it highly water-soluble and reactive. Its unique chemical structure and properties have made it a valuable component in fields such as dye synthesis, pharmaceuticals, and material science.

The molecular formula of 1,3-Naphthalenetrisulfonic Acid Trisodium Salt Hydrate is C₁₀H₇O₉S₃Na₃·xH₂O, where x represents the variable number of water molecules in the hydrate form. This compound is known for its excellent solubility in water and polar solvents, which is attributed to the presence of multiple sulfonate groups. The trisodium salt form enhances its stability and compatibility with other chemicals, making it a preferred choice for many applications.

One of the most significant applications of 1,3-Naphthalenetrisulfonic Acid Trisodium Salt Hydrate is in the textile industry, where it serves as an intermediate for the synthesis of dyes and pigments. Its ability to form stable complexes with metal ions makes it useful in creating vibrant and long-lasting colors. Additionally, this compound is employed in the production of optical brighteners, which are essential for enhancing the whiteness and brightness of fabrics and papers.

In the pharmaceutical sector, 1,3-NTSA trisodium salt hydrate is explored for its potential as a building block in drug development. Its sulfonic acid groups can interact with biological molecules, making it a candidate for designing new therapeutic agents. Researchers are also investigating its role in improving the solubility and bioavailability of poorly water-soluble drugs, a common challenge in modern medicine.

The material science field has also benefited from the unique properties of 1,3-Naphthalenetrisulfonic Acid Trisodium Salt Hydrate. It is used in the synthesis of conductive polymers and advanced materials with applications in electronics and energy storage. Its ability to act as a dopant or modifier in polymer matrices has opened new avenues for developing high-performance materials.

From an environmental perspective, 1,3-NTSA trisodium salt hydrate is considered relatively safe when handled properly. Its biodegradability and low toxicity profile make it a sustainable choice for industrial applications. However, proper disposal methods should always be followed to minimize environmental impact.

The market for 1,3-Naphthalenetrisulfonic Acid Trisodium Salt Hydrate is growing, driven by increasing demand from the textile, pharmaceutical, and material science industries. Innovations in green chemistry and sustainable production methods are expected to further boost its adoption. Companies are also focusing on improving the purity and consistency of this compound to meet the stringent requirements of high-end applications.

For researchers and industry professionals, understanding the properties and applications of 1,3-NTSA trisodium salt hydrate is crucial. Its versatility and compatibility with various chemical processes make it a valuable tool in modern chemistry. Whether you are working on dye synthesis, drug development, or advanced materials, this compound offers numerous possibilities for innovation.

In conclusion, 1,3-Naphthalenetrisulfonic Acid Trisodium Salt Hydrate (CAS No. 123409-01-8) is a multifaceted compound with wide-ranging applications. Its unique chemical properties, combined with its industrial relevance, make it a subject of ongoing research and development. As industries continue to evolve, the demand for specialized compounds like this is expected to rise, highlighting its importance in the chemical landscape.